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Compound of Interest

Compound Name: 2-Ethylhexyl bromide-d17

Cat. No.: B12394808

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of ensuring a safe and compliant
work environment. This guide provides detailed procedural information for the safe disposal of

2-Ethylhexyl bromide-d17, a deuterated halogenated organic compound. Adherence to these
protocols is essential to minimize environmental impact and maintain laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 2-Ethylhexyl bromide-d17. Always handle this chemical within a certified chemical
fume hood while wearing appropriate personal protective equipment (PPE), including nitrile or
other chemically resistant gloves, chemical safety goggles, a face shield, and a flame-resistant
lab coat.[1] Emergency eyewash and safety shower stations should be readily accessible.

Quantitative Data for 2-Ethylhexyl bromide

For quick reference, the following table summarizes key quantitative data for 2-Ethylhexyl
bromide, the non-deuterated form of the compound. The properties of the deuterated version
(d17) are expected to be very similar.
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Property Value

Molecular Formula C8H17Br

Molecular Weight 193.12 g/mol [2][3]

Boiling Point 75-77 °C @ 16 mmHg[2][4]
Density 1.086 g/mL at 25 °C[4]
Flash Point 157 °F[4]

Refractive Index n20/D 1.4538[4]

Step-by-Step Disposal Protocol

The disposal of 2-Ethylhexyl bromide-d17 must be managed as hazardous waste, in
accordance with federal, state, and local regulations.[1] Do not dispose of this chemical down
the drain or by evaporation.[5]

1. Waste Segregation:

e |tis crucial to segregate halogenated waste from non-halogenated waste streams to prevent
unwanted chemical reactions and to ensure proper disposal.[1][6]

o Collect waste 2-Ethylhexyl bromide-d17 in a dedicated, properly labeled hazardous waste
container.[1]

2. Container Selection and Labeling:

e Use a compatible container, such as a glass or polyethylene bottle, provided by your
institution's Environmental Health & Safety (EHS) department.[5] The container must have a
secure, tight-fitting lid.[7]

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "2-Ethylhexyl bromide-d17," and the approximate concentration and quantity.[1]

3. Waste Accumulation:
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o Store the waste container in a designated, well-ventilated area, such as a satellite
accumulation area or a flammable storage cabinet, away from incompatible materials like
acids, bases, and oxidizing agents.[5]

» Keep the waste container closed at all times, except when adding waste.[1]
4. Disposal of Contaminated Materials:

e Any materials contaminated with 2-Ethylhexyl bromide-d17, such as pipette tips, gloves,
and absorbent pads, must also be disposed of as halogenated hazardous waste.[1]

e Collect these solid waste materials in a separate, clearly labeled container for solid
hazardous waste.[1]

5. Spill Management:

 In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,
sand, or earth.[8][9] Do not use combustible materials like paper towels for large spills.[1]

o Carefully collect the absorbed material and any contaminated debris into a sealed container
for hazardous waste disposal.[1][8]

o Decontaminate the spill area with soap and water, and collect the cleaning materials as
hazardous waste.[1]

o For large spills, evacuate the area and contact your institution's EHS department
immediately.

6. Final Disposal:

e Once the waste container is full (not exceeding 90% capacity), arrange for pickup by your
institution's hazardous waste management service.[7]

» Follow your institution's specific procedures for waste pickup requests.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and steps for the proper disposal
of 2-Ethylhexyl bromide-d17.

Figure 1. Disposal Workflow for 2-Ethylhexyl bromide-d17
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Figure 1. Disposal Workflow for 2-Ethylhexyl bromide-d17
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 2-Ethylhexyl bromide-d17, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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